Cas no 134935-12-9 (1-[2-(azonan-1-yl)-2,3-dideoxy-beta-L-erythro-pentofuranosyl]-5-methylpyrimidine-2,4(1H,3H)-dione)
134935-12-9 structure
Product Name:1-[2-(azonan-1-yl)-2,3-dideoxy-beta-L-erythro-pentofuranosyl]-5-methylpyrimidine-2,4(1H,3H)-dione
CAS No:134935-12-9
MF:C18H29N3O4
MW:351.440564870834
CID:1237294
PubChem ID:452803
Update Time:2025-04-20
1-[2-(azonan-1-yl)-2,3-dideoxy-beta-L-erythro-pentofuranosyl]-5-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-[2-(azonan-1-yl)-2,3-dideoxy-beta-L-erythro-pentofuranosyl]-5-methylpyrimidine-2,4(1H,3H)-dione
- 1-[(2S,3S,5R)-3-(azonan-1-yl)-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
- DTXSID40159142
- 2'OctaCH2imino-dT
- 134935-12-9
- 2'-Octamethyleneimino-3'-deoxythymidine
- 1-[(2S,3S,5R)-3-(azonan-1-yl)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
- Uridine, 2',3'-dideoxy-5-methyl-2'-(octahydro-1H-azonin-1-yl)-
-
- Inchi: 1S/C18H29N3O4/c1-13-11-21(18(24)19-16(13)23)17-15(10-14(12-22)25-17)20-8-6-4-2-3-5-7-9-20/h11,14-15,17,22H,2-10,12H2,1H3,(H,19,23,24)/t14-,15+,17+/m1/s1
- InChI Key: FOHCIKXARZHCRM-VYDXJSESSA-N
- SMILES: O1[C@@H](CO)C[C@@H]([C@H]1N1C(NC(C(C)=C1)=O)=O)N1CCCCCCCC1
Computed Properties
- Exact Mass: 351.21597
- Monoisotopic Mass: 351.216
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 82.1Ų
Experimental Properties
- Density: 1.194
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.543
- PSA: 82.11
1-[2-(azonan-1-yl)-2,3-dideoxy-beta-L-erythro-pentofuranosyl]-5-methylpyrimidine-2,4(1H,3H)-dione Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
134935-12-9 (1-[2-(azonan-1-yl)-2,3-dideoxy-beta-L-erythro-pentofuranosyl]-5-methylpyrimidine-2,4(1H,3H)-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent